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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B611515 Get Quote

Application Notes and Protocols for TVB-3664
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of TVB-3664, a potent and

selective inhibitor of Fatty Acid Synthase (FASN), in various solvents. It also includes

experimental protocols for the preparation of stock and working solutions for both in vitro and in

vivo studies, alongside a diagram of the associated signaling pathway.

Overview of TVB-3664
TVB-3664 is an orally bioavailable, reversible, and highly selective inhibitor of FASN.[1][2][3][4]

FASN is a key enzyme in the de novo synthesis of palmitate, a crucial saturated fatty acid.[5]

By inhibiting FASN, TVB-3664 has demonstrated anti-tumor activity in various preclinical

models.[4][5][6] Its mechanism of action involves the disruption of lipid metabolism, which in

turn affects cellular membrane composition, signaling pathways, and gene expression in

cancer cells.[7]

Solubility Data
The solubility of TVB-3664 in common laboratory solvents is crucial for the design and

execution of experiments. It is important to note that the use of fresh, anhydrous DMSO is

recommended as moisture can negatively impact solubility.[3] Sonication may also be required

to achieve complete dissolution.[2]
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Solvent/Formulatio
n

Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 10[1] 21.35[1]

Hygroscopic DMSO

can significantly

impact solubility; use

newly opened DMSO.

[1] Ultrasonic

treatment may be

needed.[1]

50[2] 106.73[2]
Sonication is

recommended.[2]

94[3] 200.65[3]

Use fresh DMSO as

moisture can reduce

solubility.[3]

Ethanol 50[3] 106.73 -

In Vivo Formulation 1 ≥ 2.5[4] ≥ 5.34[4]

10% DMSO + 90%

(20% SBE-β-CD in

Saline).[4]

In Vivo Formulation 2 ≥ 2.08[1][4] ≥ 4.44[4]

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline.[1][4]

In Vivo Formulation 3 ≥ 2.08[1][4] ≥ 4.44[4]
10% DMSO + 90%

Corn Oil.[1][4]

Signaling Pathways Affected by TVB-3664
TVB-3664, by inhibiting FASN, disrupts the production of palmitate. This leads to downstream

effects on several critical oncogenic signaling pathways. The inhibition of FASN has been

shown to impact the PI3K-AKT-mTOR and β-catenin signaling pathways.[7] Furthermore,

studies have indicated that the anti-tumor effects of TVB-3664 are associated with a decrease

in the activation of Akt and Erk1/2.[4][6] However, in some contexts, activation of Akt and AMPK

pathways has been linked to resistance to FASN inhibition.[6]
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Caption: Simplified signaling pathway affected by TVB-3664.

Experimental Protocols
Below are detailed protocols for the preparation of TVB-3664 solutions for research purposes.

Adherence to these guidelines is essential for obtaining accurate and reproducible results.

Preparation of Stock Solutions
The following workflow outlines the preparation of a concentrated stock solution of TVB-3664 in

DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b611515?utm_src=pdf-body-img
https://www.benchchem.com/product/b611515?utm_src=pdf-body
https://www.benchchem.com/product/b611515?utm_src=pdf-body
https://www.benchchem.com/product/b611515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Accurately weigh
TVB-3664 powder.

2. Add the appropriate volume
of fresh, anhydrous DMSO

to achieve the desired
concentration (e.g., 10-94 mg/mL).

3. Vortex and/or sonicate
the solution until the

TVB-3664 is completely dissolved.

4. Aliquot the stock solution
into smaller, single-use volumes.

5. Store the aliquots at -20°C or -80°C
for long-term stability.

End

Click to download full resolution via product page

Caption: Workflow for preparing a TVB-3664 stock solution.

Materials:

TVB-3664 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:
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Weighing: Accurately weigh the desired amount of TVB-3664 powder in a sterile tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube to

achieve the target concentration (e.g., for a 10 mg/mL stock solution, add 1 mL of DMSO to

10 mg of TVB-3664).

Dissolution: Vortex the solution vigorously. If necessary, use a sonicator to aid dissolution

until the solution is clear.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile tubes.[1][2]

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions for In Vitro Cell-Based
Assays
Materials:

TVB-3664 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

Thawing: Thaw a single aliquot of the TVB-3664 stock solution at room temperature.

Dilution: Serially dilute the stock solution with cell culture medium to achieve the desired final

concentrations for your experiment.

DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the cell

culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity. A solvent control

group should be included in your experimental design.[2]

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

Preparation of Formulations for In Vivo Animal Studies
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The following are examples of formulations that have been used for oral gavage administration

in animal models. The components should be added sequentially and mixed thoroughly at each

step.[4]

Formulation 1: SBE-β-CD-based[4]

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

Prepare a 25 mg/mL stock solution of TVB-3664 in DMSO.

To prepare a 2.5 mg/mL working solution, add 100 µL of the TVB-3664 DMSO stock to 900

µL of the 20% SBE-β-CD solution and mix well.

Formulation 2: PEG300/Tween-80-based[1][4]

Prepare a 20.8 mg/mL stock solution of TVB-3664 in DMSO.

To prepare a 2.08 mg/mL working solution, take 100 µL of the DMSO stock solution and add

it to 400 µL of PEG300. Mix until uniform.

Add 50 µL of Tween-80 to the mixture and mix thoroughly.

Finally, add 450 µL of saline to reach a final volume of 1 mL and mix until the solution is

clear.

Formulation 3: Corn Oil-based[1][4]

Prepare a 20.8 mg/mL stock solution of TVB-3664 in DMSO.

To prepare a 2.08 mg/mL working solution, add 100 µL of the TVB-3664 DMSO stock to 900

µL of corn oil and mix thoroughly.

Important Considerations for In Vivo Studies:

The final concentration of DMSO should be kept as low as possible, typically below 10% for

normal mice.[2]
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It is advisable to include a vehicle control group in animal experiments to account for any

effects of the formulation components.[2]

Working solutions for in vivo use should ideally be prepared fresh before each

administration.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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